Cas no 1850818-36-8 (4-cyclohexyl(methyl)aminooxolan-3-ol)
4-cyclohexyl(methyl)aminooxolan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclohexyl(methyl)aminooxolan-3-ol
- AKOS032844586
- F6545-3312
- 1850818-36-8
- 4-[cyclohexyl(methyl)amino]oxolan-3-ol
- CCG-358644
-
- Inchi: 1S/C11H21NO2/c1-12(9-5-3-2-4-6-9)10-7-14-8-11(10)13/h9-11,13H,2-8H2,1H3
- InChI Key: FGMLMJJPGGFEBN-UHFFFAOYSA-N
- SMILES: O1CC(C(C1)N(C)C1CCCCC1)O
Computed Properties
- Exact Mass: 199.157228913g/mol
- Monoisotopic Mass: 199.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 32.7Ų
4-cyclohexyl(methyl)aminooxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6545-3312-2μmol |
4-[cyclohexyl(methyl)amino]oxolan-3-ol |
1850818-36-8 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6545-3312-5μmol |
4-[cyclohexyl(methyl)amino]oxolan-3-ol |
1850818-36-8 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6545-3312-10μmol |
4-[cyclohexyl(methyl)amino]oxolan-3-ol |
1850818-36-8 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6545-3312-20μmol |
4-[cyclohexyl(methyl)amino]oxolan-3-ol |
1850818-36-8 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6545-3312-1mg |
4-[cyclohexyl(methyl)amino]oxolan-3-ol |
1850818-36-8 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6545-3312-2mg |
4-[cyclohexyl(methyl)amino]oxolan-3-ol |
1850818-36-8 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6545-3312-3mg |
4-[cyclohexyl(methyl)amino]oxolan-3-ol |
1850818-36-8 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6545-3312-4mg |
4-[cyclohexyl(methyl)amino]oxolan-3-ol |
1850818-36-8 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6545-3312-5mg |
4-[cyclohexyl(methyl)amino]oxolan-3-ol |
1850818-36-8 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6545-3312-10mg |
4-[cyclohexyl(methyl)amino]oxolan-3-ol |
1850818-36-8 | 10mg |
$118.5 | 2023-09-08 |
4-cyclohexyl(methyl)aminooxolan-3-ol Related Literature
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 4-cyclohexyl(methyl)aminooxolan-3-ol
Professional Introduction to 4-cyclohexyl(methyl)aminooxolan-3-ol (CAS No. 1850818-36-8)
4-cyclohexyl(methyl)aminooxolan-3-ol, identified by its Chemical Abstracts Service (CAS) number 1850818-36-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexyl group and an aminooxolan backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both nitrogen and oxygen heterocycles in its structure suggests a high degree of versatility, making it a valuable candidate for further investigation in drug discovery and material science.
The compound's structure, characterized by a three-membered oxygen-containing ring (oxolan) substituted with a cyclohexyl group and a methylamino moiety, positions it as a promising intermediate in the synthesis of more complex molecules. The oxolan ring is known for its stability and reactivity, which can be exploited in various chemical transformations. Additionally, the cyclohexyl group provides steric hindrance and electronic modulation, influencing the compound's overall properties and reactivity.
In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. Studies have shown that molecules containing oxolan rings exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups, such as the methylamino substituent in 4-cyclohexyl(methyl)aminooxolan-3-ol, can further modulate these activities. For instance, the nitrogen atom in the methylamino group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets.
One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have been exploring ways to leverage its structural features for the development of novel therapeutic agents. The cyclohexyl group can serve as a scaffold for further derivatization, allowing chemists to tailor the molecule's properties to specific biological needs. This flexibility makes 4-cyclohexyl(methyl)aminooxolan-3-ol an attractive building block for drug design.
The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in modern synthetic chemistry. Key steps include the formation of the oxolan ring through intramolecular cyclization and subsequent functionalization with the cyclohexyl and methylamino groups. Advanced techniques such as transition metal catalysis have been employed to achieve high yields and selectivity in these transformations. The precision required underscores the importance of well-designed synthetic routes in pharmaceutical research.
Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 4-cyclohexyl(methyl)aminooxolan-3-ol. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential pharmacological effects. These computational approaches complement experimental work by offering rapid screening of various derivatives and optimization strategies. Such integrative methods are essential for accelerating the discovery process in drug development.
The compound's potential extends beyond pharmaceutical applications. Its unique structural features make it suitable for use in material science, particularly in the development of functional polymers and organic electronics. The oxolan ring can be incorporated into polymer backbones to enhance thermal stability and mechanical properties. Additionally, the presence of nitrogen and oxygen heterocycles can influence electronic characteristics, making this compound a candidate for novel materials with applications in optoelectronics.
In conclusion, 4-cyclohexyl(methyl)aminooxolan-3-ol (CAS No. 1850818-36-8) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its structural complexity, combined with its potential biological activities and material science applications, positions it as a valuable asset in ongoing research efforts. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the exploration of such compounds will undoubtedly yield new insights and innovations.
1850818-36-8 (4-cyclohexyl(methyl)aminooxolan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)